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Compound of Interest

Compound Name: 4-Methoxyphenyl isothiocyanate

Cat. No.: B1222635

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methoxyphenyl isothiocyanate, a member of the isothiocyanate class of organic
compounds, has garnered interest in the scientific community for its potential therapeutic
applications. With a molecular weight of 165.21 g/mol , this compound has demonstrated
notable antioxidant and cholinesterase inhibitory activities.[1][2] Isothiocyanates, in general, are
recognized for their anticancer properties, which are often attributed to their ability to modulate
key cellular signaling pathways, including the PI3K/Akt and Nrf2 pathways. This technical guide
provides a comprehensive overview of the physicochemical properties, synthesis, and
biological activities of 4-Methoxyphenyl isothiocyanate, with a focus on experimental
protocols and the underlying molecular mechanisms.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Methoxyphenyl
isothiocyanate is fundamental for its application in research and drug development. Key
properties are summarized in the table below.
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Property Value Reference
Molecular Weight 165.21 g/mol [L1121[31[4115]
Molecular Formula C8H7NOS [11[2][3]
Appearance Liquid [4]

Boiling Point 280-281 °C [4]

Melting Point 18 °C [4]

Density 1.196 g/mL at 25 °C [4]
Refractive Index n20/D 1.653 [4]

CAS Number 2284-20-0 [1][2]13]

Synthesis

The synthesis of 4-Methoxyphenyl isothiocyanate is a critical process for ensuring a high-

purity compound for experimental use. A general synthetic approach involves the reaction of a

precursor aniline with thiophosgene or a related reagent.[6] The purity of the starting materials

and strict control of reaction conditions are paramount to achieving a high-quality final product.

Experimental Protocol: General Synthesis

A common method for the synthesis of isothiocyanates involves the following conceptual steps:

e Reaction Setup: The precursor, p-anisidine (4-methoxyaniline), is dissolved in a suitable

organic solvent, such as dichloromethane or chloroform, in a reaction vessel equipped with a

stirrer and under an inert atmosphere (e.g., nitrogen or argon).

» Addition of Thiophosgene: A solution of thiophosgene in the same solvent is added dropwise

to the stirred solution of p-anisidine at a controlled temperature, typically at or below room

temperature.

o Reaction Monitoring: The progress of the reaction is monitored using an appropriate

analytical technique, such as thin-layer chromatography (TLC) or gas chromatography (GC),

to determine the consumption of the starting material and the formation of the product.
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o Workup: Upon completion of the reaction, the reaction mixture is typically washed with water
and brine to remove any unreacted reagents and byproducts.

 Purification: The crude product is then purified, commonly by distillation under reduced

pressure or by column chromatography on silica gel, to yield pure 4-Methoxyphenyl
isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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